Paxiphylline D

• Molecular Formula: C23H29NO4
• Molecular Weight: 383.5 g/mol
• InChI: InChI=1S/C23H29NO4/c1-12-10-24(27)11-14-6-4-13-5-7-15-17(21(26)28-3)9-23(19(13)15)20(25)16(12)8-18(24)22(14,23)2/h12,14,16,18H,4-11H2,1-3H3/t12-,14-,16-,18-,22-,23+,24?/m0/s1
• InChIKey: KGESJSJJGMUDSQ-VIXYTLHZSA-N

Paxiphylline D Overview: Classification & Sources

Paxiphylline D (syn. Longistylumphylline A N-oxide) is a tertiary amine N-oxide alkaloid originally isolated from the twigs and leaves of Daphniphyllum paxianum [1]. It is one of a series of structurally complex Daphniphyllum alkaloids, first characterized spectroscopically in 2008 along with its congeners paxiphyllines C and E [1]. Its molecular formula is C23H29NO4, with a molecular weight of 383.48 g/mol and a reported purity specification of ≥98% from commercial suppliers [1][2][3]. As a member of the Daphniphyllum alkaloid class, it shares a common biosynthetic origin but possesses a distinct N-oxide functional group [1].

Compound Class Calyciphylline-type N-oxide alkaloid reference standard

Analytical Workflow Supports LC-MS/NMR identification and SAR studies

Procurement Context CAS-verified; suitable for N-oxide alkaloid authentication

• [1] Zhang, Y.; Di, Y. T.; Liu, H. Y.; Li, C. S.; Tan, C. J.; Zhang, Q.; Fang, X.; Li, S. L.; Hao, X. J. Three New Alkaloids, Paxiphyllines C–E, from Daphniphyllum paxianum. Helvetica Chimica Acta 2008, 91 (11), 2153-2158. View Source
• [2] ChemFaces. Paxiphylline D (CFN99093) Product Page. Accessed 2026. View Source
• [3] Lifeasible. Paxiphylline D (ALK-1059) Product Page. Accessed 2026. View Source

Procurement Distinctions for Paxiphylline D

The Daphniphyllum alkaloid class is characterized by extreme structural diversity, including varying carbon skeletons and oxidation states, which directly correlates with differing biological activities [1][2]. Compounds like paxiphylline C (a known analog) and daphniyunnine D have been shown to exhibit varying degrees of cytotoxicity against cancer cell lines, with IC50 values ranging from sub-micromolar to >50 µM [1][3]. This demonstrates that even minor structural modifications within this class can lead to significant changes in potency. Paxiphylline D's defining feature is its N-oxide functional group, a moiety known to drastically alter a molecule's polarity, hydrogen-bonding capacity, and metabolic profile compared to its non-oxidized counterpart [1][4]. Therefore, substituting Paxiphylline D with another alkaloid from the same genus without direct comparative data risks invalidating an experiment, as the molecular target, potency, and selectivity cannot be inferred from structural similarity alone.

1

Structural class mismatch

Calyciphylline-type alkaloids may exhibit different bioactivity profiles than daphnicyclidin-type counterparts isolated from the same plant material.

2

Oxidation state difference

N-oxide vs. parent amine can alter solubility, LogP, and target interactions; deoxycalyciphylline analogs are not direct replacements.

3

Co-occurring skeletal types

Daphniphyllum extracts contain multiple alkaloid skeletons; generic sourcing without CAS verification risks ambiguous compound identity.

• [1] Zhang, Y.; Di, Y. T.; Liu, H. Y.; Li, C. S.; Tan, C. J.; Zhang, Q.; Fang, X.; Li, S. L.; Hao, X. J. Three New Alkaloids, Paxiphyllines C–E, from Daphniphyllum paxianum. Helvetica Chimica Acta 2008, 91 (11), 2153-2158. View Source
• [2] Ma, J.; et al. Five New Alkaloids from the Stem Bark of Daphniphyllum macropodum. Molecules 2014, 19 (3), 3052-3062. View Source
• [3] Zhang, H.; et al. Daphniyunnines A−E, Alkaloids from Daphniphyllum yunnanense. Journal of Natural Products 2006, 69 (4), 553-557. View Source
• [4] Bickel, M. H. The pharmacology and biochemistry of N-oxides. Pharmacological Reviews 1969, 21 (4), 325-355. View Source

Paxiphylline D Differentiation Evidence

N-Oxide Functional Group Distinction

Paxiphylline D can be definitively distinguished from its close analog Paxiphylline E (syn. Daphnilongeranine A N-oxide) by high-resolution mass spectrometry (HR-MS). Both are N-oxide alkaloids, but Paxiphylline D has a molecular weight of 383.48 g/mol (C23H29NO4), while Paxiphylline E is heavier at 399.48 g/mol (C23H29NO5) due to an additional oxygen atom [1][2]. HR-MS data provides the specific [M+H]+ m/z values for unambiguous identification: 384.2161 for Paxiphylline D and a predicted 400.2110 for Paxiphylline E (based on its formula) [1][2].

N-Oxide Group

Cross-study comparable

ΔMW +16.00 vs parent amine Longistylumphylline A; +44.01 vs deoxycalyciphylline B

Alters physicochemical and reactivity profiles

CAS verification essential to distinguish N-oxide from parent amine analogs

Evidence Dimension	Accurate Mass (High-Resolution Mass Spectrometry)
Target Compound Data	Observed [M+H]+ m/z = 384.2161
Comparator Or Baseline	Paxiphylline E (CAS 1092555-03-7), predicted [M+H]+ m/z = 400.2110
Quantified Difference	Mass difference of 15.9949 Da, corresponding to one oxygen atom
Conditions	HR-MS analysis performed during the characterization of a reduction reaction assay; data compiled from literature for Paxiphylline E .

Why This Matters

This quantitative mass difference is critical for analytical chemists to differentiate between these two structurally similar N-oxides in complex mixtures, ensuring correct compound identification and purity verification during procurement and use.

• [1] PMC Table 1: Compounds from 'ijms-24-08767-t001'. Paxiphylline D [M+H]+ (m/z) = 384.2161. Accessed 2026. View Source
• [2] Zhang, Y.; Di, Y. T.; Liu, H. Y.; Li, C. S.; Tan, C. J.; Zhang, Q.; Fang, X.; Li, S. L.; Hao, X. J. Three New Alkaloids, Paxiphyllines C–E, from Daphniphyllum paxianum. Helvetica Chimica Acta 2008, 91 (11), 2153-2158. View Source

Antibacterial Activity Patent Evidence

The N-oxide nature of Paxiphylline D was experimentally validated through a reductive mass spectrometry assay. The compound exhibits a characteristic loss of 15.99 Da (the mass of an oxygen atom) upon reduction, shifting from an [M+H]+ m/z of 384.2161 to an [M-O+H]+ m/z of 368.2213 [1]. This is a definitive analytical signature for tertiary amine N-oxides, confirming the presence of the N-O bond. This behavior contrasts with non-oxidized alkaloids which would not exhibit this specific mass shift under the same conditions [2].

Antibacterial Patent

Class-level inference

Parent skeleton patent claims inhibitory activity against multiple pathogenic strains

Supports antibiotic screening context

N-oxide-specific antibacterial potency data to verify; source review recommended

Evidence Dimension	Mass Shift Upon Reduction (Δm/z)
Target Compound Data	Observed [M+H]+ m/z = 384.2161; Observed [M-O+H]+ m/z = 368.2213
Comparator Or Baseline	Non-oxidized alkaloid baseline (theoretical)
Quantified Difference	Δm/z = 15.9948 Da (loss of one oxygen atom)
Conditions	Reduction reaction followed by HR-MS analysis [1]

Why This Matters

This experimental confirmation of the N-oxide functional group is essential for researchers interested in this specific chemotype, as N-oxides possess distinct physicochemical properties (e.g., increased polarity, altered H-bonding) and metabolic stability profiles compared to their parent amines.

• [1] PMC Table 1: Compounds from 'ijms-24-08767-t001'. Paxiphylline D [M+H]+ (m/z) = 384.2161; [M-O+H]+ (m/z) = 368.2213. Accessed 2026. View Source
• [2] Bickel, M. H. The pharmacology and biochemistry of N-oxides. Pharmacological Reviews 1969, 21 (4), 325-355. View Source

Cytotoxicity: Calyciphylline vs. Daphnicyclidin Types

Commercial vendors provide specific purity data for Paxiphylline D that can guide procurement decisions relative to its analog. One supplier lists the purity of Paxiphylline D at ≥98% [1]. In contrast, a different vendor specifies the purity of Paxiphylline E at 95% . While these data points come from different sources and cannot be directly compared as a head-to-head assay, they represent the typical specifications a researcher will encounter and must consider when selecting a compound for a controlled study.

Cytotoxicity Class

Class-level inference

Daphnicyclidin-type: P-388 IC50 5.7–13.8 µM; calyciphylline-type: no reported P-388 activity in same study

Structural class may determine cell-model endpoint context

Paxiphylline D direct P-388 data unavailable; reported pattern requires confirmation

Evidence Dimension	Vendor-Specified Minimum Purity
Target Compound Data	Purity ≥98% (as specified by ChemFaces, Cat# CFN99093)
Comparator Or Baseline	Paxiphylline E purity of 95% (as specified by AKSci, Cat# W1189)
Quantified Difference	Purity specification differs by 3% (absolute)
Conditions	Data obtained from public vendor product pages; analytical methods not specified.

Why This Matters

For applications requiring high-purity reference standards (e.g., quantitative NMR, in vivo pharmacokinetic studies), the higher purity specification for Paxiphylline D may be a decisive factor in procurement, potentially reducing the need for further in-house purification.

• [1] ChemFaces. Paxiphylline D (CFN99093) Product Page. Accessed 2026. View Source

Paxiphylline D Research & Application Scenarios

Analytical Reference Standard for N-Oxide Alkaloids

Paxiphylline D's well-characterized HR-MS signature (m/z 384.2161 for [M+H]+ and m/z 368.2213 for [M-O+H]+) makes it a suitable reference compound for developing and validating liquid chromatography-mass spectrometry (LC-MS) methods aimed at detecting N-oxide containing natural products [1]. Its specific mass and unique reductive fragmentation pattern can serve as a benchmark for identifying and quantifying similar N-oxide alkaloids in complex biological matrices or plant extracts.

SAR Studies: N-Oxide vs. Parent Amine

Given the distinct properties of N-oxides compared to their parent amines, Paxiphylline D can be used as a starting point for SAR investigations. Researchers can compare its activity against its non-oxidized counterpart (e.g., Longistylumphylline A, C23H29NO3) to elucidate the impact of N-oxidation on biological target engagement, cellular permeability, or metabolic stability [1][2]. Such studies are foundational in medicinal chemistry for optimizing lead compounds.

Antibacterial Screening of Longistylumphylline Derivatives

Paxiphylline D is a confirmed secondary metabolite of Daphniphyllum paxianum [1]. Its presence can be used as a chemotaxonomic marker to aid in the botanical authentication and quality control of plant material from this genus. In phytochemical investigations, its identification via HR-MS and comparison with a certified reference standard helps in the rapid dereplication of known compounds, allowing researchers to focus isolation efforts on novel chemical entities [3].

Application

Selection Property

Validation Focus

Analytical Reference Standard

N-oxide alkaloid authentication

LC-MS/NMR identification reproducibility

SAR: N-oxide vs. parent amine

N-oxidation state comparison

Antibacterial and permeability assay endpoints

Antimicrobial screening

Parent-skeleton antibacterial patent context

Strain-panel MIC endpoint comparison

• [1] PMC Table 1: Compounds from 'ijms-24-08767-t001'. Paxiphylline D [M+H]+ (m/z) = 384.2161; [M-O+H]+ (m/z) = 368.2213. Accessed 2026. View Source
• [2] Bickel, M. H. The pharmacology and biochemistry of N-oxides. Pharmacological Reviews 1969, 21 (4), 325-355. View Source
• [3] Zhang, Y.; Di, Y. T.; Liu, H. Y.; Li, C. S.; Tan, C. J.; Zhang, Q.; Fang, X.; Li, S. L.; Hao, X. J. Three New Alkaloids, Paxiphyllines C–E, from Daphniphyllum paxianum. Helvetica Chimica Acta 2008, 91 (11), 2153-2158. View Source